2-(2-morpholino-4-oxo-4,5-dihydrothiazol-5-yl)-N-(4-sulfamoylphenyl)acetamide
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Description
2-(2-morpholino-4-oxo-4,5-dihydrothiazol-5-yl)-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C15H18N4O5S2 and its molecular weight is 398.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Agents
- Compounds related to 2-(2-morpholino-4-oxo-4,5-dihydrothiazol-5-yl)-N-(4-sulfamoylphenyl)acetamide have shown promise as antimicrobial and antifungal agents. A study highlighted the synthesis and evaluation of derivatives with notable activity against microbial species, including Candida and Aspergillus species (Bardiot et al., 2015). Another research confirmed the antimicrobial potential of similar compounds against bacterial and fungal strains (Majithiya & Bheshdadia, 2022).
Anti-inflammatory and Analgesic Properties
- Some derivatives of this compound exhibit significant anti-inflammatory and analgesic activities. This was evidenced in a study where morpholino derivatives were identified for their potential in these areas (Schenone et al., 2000).
Cytotoxic Activities
- Investigations into the cytotoxic properties of related compounds have been conducted, with findings suggesting potential effectiveness against various cancer cell lines. This includes studies where certain derivatives showed potent activity against breast and colon cancer cell lines (Ghorab et al., 2015).
Anticonvulsant Agents
- Morpholino derivatives of similar compounds have been studied for their anticonvulsant properties. Some derivatives were identified as promising leads for further development as anticonvulsant agents (Amir et al., 2012).
Coordination Complexes and Antioxidant Activity
- Research into the coordination complexes of pyrazole-acetamide derivatives has revealed significant antioxidant activity. These complexes, involving similar structural compounds, demonstrate the potential for diverse applications in the field of biochemistry (Chkirate et al., 2019).
Chemotherapeutic Potential
- Studies have also been conducted to explore the chemotherapeutic value of morpholino-pyrimidine derivatives, showing a focus on treating a wide range of diseases like cancer, bacterial, and fungal infections (Sitapara et al., 2022).
Properties
IUPAC Name |
2-(2-morpholin-4-yl-4-oxo-1,3-thiazol-5-yl)-N-(4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O5S2/c16-26(22,23)11-3-1-10(2-4-11)17-13(20)9-12-14(21)18-15(25-12)19-5-7-24-8-6-19/h1-4,12H,5-9H2,(H,17,20)(H2,16,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRANXQLTRIQGP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=O)C(S2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.